Cas no 179246-15-2 (6,7-Diethoxy-4(1H)-quinazolinone,)

6,7-Diethoxy-4(1H)-quinazolinone, Properties

Names and Identifiers

• 6,7-Diethoxyquinazolin-4(3H)-one
• 4(1H)-Quinazolinone, 6,7-diethoxy- (9CI)
• 6,7-diethoxy-1H-quinazolin-4-one
• 6,7-Diethoxy-3H-quinazolin-4-one
• 6,7-Diethoxyquinazolin-4-one
• 6,7-Diethoxyquinazolin-4(8H)-one
• 6,7-diethoxy-4(1H)-Quinazolinone
• 6,7-diethoxy-3,4-dihydroquinazolin-4-one
• PubChem19390
• CAKNVIMJJNHQLR-UHFFFAOYSA-N
• 4(3H)-Quinazolinone, 6,7-diethoxy-
• AX8165421
• 4(1H)-Quinazolinone,6,7-diethoxy-(9CI)
• Y5313
• 179246-15-2
• DTXSID10469265
• AKOS016003370
• SCHEMBL8812445
• CS-B0076
• CS-14105
• SCHEMBL1011012
• F20886

• MDL： MFCD23701401
• InChIKey： CAKNVIMJJNHQLR-UHFFFAOYSA-N
• Inchi： 1S/C12H14N2O3/c1-3-16-10-5-8-9(6-11(10)17-4-2)13-7-14-12(8)15/h5-7H,3-4H2,1-2H3,(H,13,14,15)
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C2C(N([H])C([H])=NC2=C([H])C=1OC([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 234.10044231g/mol
• Heavy Atom Count: 17
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 59.9

Experimental Properties

• Melting Point: 248-251.5 ºC
• Solubility: Almost insoluble (0.021 g/l) (25 º C),
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),